2,3,4,5,6-Pentafluorophenyl (3-chlorophenyl)-methanesulfonate

• IUPAC Name: (2,3,4,5,6-pentafluorophenyl) (3-chlorophenyl)methanesulfonate
• InChI: InChI=1S/C13H6ClF5O3S/c14-7-3-1-2-6(4-7)5-23(20,21)22-13-11(18)9(16)8(15)10(17)12(13)19/h1-4H,5H2
• InChI Key: HBIDYDWSCOTXFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CS(=O)(=O)OC2=C(C(=C(C(=C2F)F)F)F)F
• Molecular Formula: C13H6ClF5O3S
• DSSTOX Substance ID: DTXSID001188546
• Molecular Weight: 372.69 g/mol
• CAS RN: 885950-65-2

Description

“2,3,4,5,6-Pentafluoroaniline” is a chemical compound with the molecular formula C6H2F5N. It’s used in the preparation of pentafluorophenylammonium triflate, an efficient catalyst for esterification and thioesterification. It’s also used in the synthesis of various titanium complexes having two anionic [N, O-] bidentate salicylaldiminato ligands.

Synthesis Analysis

The synthesis of “2,3,4,5,6-Pentafluoroaniline” can be achieved from "2,3,4,5,6-PENTAFLUOROBENZAMIDE".

Molecular Structure Analysis

The molecular structure of “Benzamide, N- (3-chlorophenyl)-2,3,4,5,6-pentafluoro-” can be viewed using Java or Javascript.

Physical And Chemical Properties Analysis

“2,3,4,5,6-Pentafluoroaniline” has a melting point of 33-35 °C (lit.), a boiling point of 153 °C (lit.), and a density of 1,744 g/cm 3. It’s soluble in toluene and organic solvents, but insoluble in water.

Scientific Research Applications

Chemoselective N-Acylation Reagents

Research by Kondo et al. (2000) explored the development of N-acyl-N-(2,3,4,5,6-pentafluorophenyl)methanesulfonamides, derived from N-2,3,4,5,6-pentafluorophenylmethanesulfonamide. These compounds were found to be effective as N-acylation reagents with good chemoselectivity, highlighting their potential in synthetic organic chemistry (Kondo, Sekimoto, Nakao, & Murakami, 2000).

Electrolyte Additive in LiNi0.5Co0.2Mn0.3O2/Graphite Batteries

Yang et al. (2018) investigated the use of 2,3,4,5,6-pentafluorophenyl methanesulfonate (PFPMS) as an electrolyte additive for LiNi0.5Co0.2Mn0.3O2/graphite batteries. PFPMS was found to enhance the cycling retention and rate capability of these batteries, especially in a wide-temperature range, making it a promising additive for battery applications (Yang, Fan, Wang, Lei, Ma, Yu, Zuo, & Nan, 2018).

Synthesis of Antifungal Agents

PestiJaan et al. (1998) focused on synthesizing methanesulfonates of certain antifungal agents, indicating the role of pentafluorophenyl methanesulfonate in the production of pharmaceuticals. They highlighted practical processes for large-scale production, emphasizing the compound's significance in medicinal chemistry (PestiJaan, Downard, Lauritsen, Kauffman, Bryant, Huhn, Arnett, Yule, Segretario, Nelson, Gorko, Page, Lloyd, Olson, Bamum, & Mrowca, 1998).

Determination of Carbonyl-Containing Compounds

Cancilla and Que Hee (1992) reviewed the use of O-(2,3,4,5,6-pentafluorophenyl)methylhydroxylamine hydrochloride (PFBHA) for determining carbonyl-containing compounds. This compound has been applied in various contexts, such as in environmental and biological sample analysis, showcasing its versatility in analytical chemistry (Cancilla & Que Hee, 1992).

Microbial Metabolism of Methanesulfonic Acid

Kelly and Murrell (1999) discussed the role of methanesulfonic acid, highlighting its stability and significance in the biogeochemical cycling of sulfur. Their research on microbial metabolism of this compound provides insights into its environmental and biological importance (Kelly & Murrell, 1999).

Mechanism of Action

“2,3,4,5,6-Pentafluoroaniline” forms metal-drug complexes, cis-Pt- (2,3,4,5,6-pentafluoroaniline) 2 -Br 2 which has been tested against the promastigote forms of Leishmania donovani.

Safety and Hazards

“2,3,4,5,6-Pentafluoroaniline” is classified as an irritant. It’s hazardous when inhaled or in contact with skin and eyes. It’s also toxic if ingested. When heated to decomposition, it emits very toxic fumes of Fí and NOx.